Cas no 89129-55-5 ([1,1'-Bicyclohexyl]-2,3',6-trione, 2'-acetyl-4,4-dimethyl-)

• Product Name: [1,1'-Bicyclohexyl]-2,3',6-trione, 2'-acetyl-4,4-dimethyl-
• CAS No: 89129-55-5
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 611429
• PubChem ID: 13180968
• Update Time: 2025-04-19

[1,1'-Bicyclohexyl]-2,3',6-trione, 2'-acetyl-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-2,3',6-trione, 2'-acetyl-4,4-dimethyl-
• 2-(2-acetyl-3-oxocyclohexyl)-5,5-dimethylcyclohexane-1,3-dione
• 89129-55-5
• DTXSID40525166
• 2'-Acetyl-4,4-dimethyl[1,1'-bi(cyclohexane)]-2,3',6-trione

• Inchi： 1S/C16H22O4/c1-9(17)14-10(5-4-6-11(14)18)15-12(19)7-16(2,3)8-13(15)20/h10,14-15H,4-8H2,1-3H3
• InChI Key： OOLCDKVKLKTQML-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C)CC(C1C1CCCC(C1C(C)=O)=O)=O

Computed Properties

• Exact Mass: 278.15180918g/mol
• Monoisotopic Mass: 278.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.3Ų